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Compound of Interest

Compound Name: Heteroclitin C

Cat. No.: B13784756

Despite a comprehensive search of scientific literature, no specific information was found
regarding a compound named "Heteroclitin C" or its mechanism of action.

The search for "Heteroclitin C" did not yield any scholarly articles, reviews, or data detailing its
biological activity, signaling pathways, or experimental protocols associated with its study. The
search results did, however, provide information on other compounds with similar naming
conventions (e.g., Hederacoside C, Rhinacanthin-C, Hirocidin C) and the general biological
activities of extracts from the plant Hodgsonia heteroclita.

It is possible that "Heteroclitin C" is a very new or less-studied compound, or that the name is
a misnomer.

While no specific data for "Heteroclitin C" is available, research on extracts from Hodgsonia
heteroclita subspecies indicates a range of biological activities. These extracts have been
shown to possess antioxidant, antimicrobial, antiproliferative, and anti-inflammatory properties.
[1] The primary bioactive constituents identified in these extracts are triterpenoids, phenolic
compounds, and sterols.[1]

For researchers interested in the potential mechanisms of action of novel compounds, typical
areas of investigation often include:

o Anti-inflammatory Effects: Many natural compounds exert their effects by modulating
inflammatory pathways. This can involve the inhibition of pro-inflammatory cytokines (e.g.,
TNF-a, IL-6, IL-1p) and key signaling pathways like NF-kB and MAPK.[2][3]
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« Induction of Apoptosis: A common mechanism for anticancer compounds is the induction of
programmed cell death, or apoptosis. This can be triggered through various signaling
cascades, including the activation of caspases and modulation of the Bcl-2 family of proteins.

[41[5][6][7]

Given the lack of specific information, we are unable to provide the requested detailed
Application Notes, Protocols, and visualizations for "Heteroclitin C." We recommend
researchers verify the name of the compound and consult more specialized databases for
natural products. Should information on "Heteroclitin C" become available, a detailed analysis
of its mechanism of action could be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Comprehensive phytochemical profiling and biological activities of Hodgsonia heteroclita
subsp. indochinensis seed extracts - PMC [pmc.ncbi.nim.nih.gov]

¢ 2. Anti-inflammatory effects of Hederacoside-C on Staphylococcus aureus induced
inflammation via TLRs and their downstream signal pathway in vivo and in vitro - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. Hederacoside C ameliorates colitis via restoring impaired intestinal barrier through
moderating S100A9/MAPK and neutrophil recruitment inactivation - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 4. Vitamin C Induces Apoptosis in Human Colon Cancer Cell Line, HCT-8 Via the Modulation
of Calcium Influx in Endoplasmic Reticulum and the Dissociation of Bad from 14-3-33 - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. Hirocidins, Cytotoxic Metabolites from Streptomyces hiroshimensis, Induce Mitochondrion-
Mediated Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Apoptosis Inducing Activity of Rhinacanthin-C in Doxorubicin-Resistant Breast Cancer
MCF-7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. Hesperetin induces apoptosis in lung squamous carcinoma cells via G2/M cycle arrest,
inhibition of the Notchl pathway and activation of endoplasmic reticulum stress - PMC

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3509163/
https://pubmed.ncbi.nlm.nih.gov/38898540/
https://pubmed.ncbi.nlm.nih.gov/34471052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11936485/
https://www.benchchem.com/product/b13784756?utm_src=pdf-body
https://www.benchchem.com/product/b13784756?utm_src=pdf-body
https://www.benchchem.com/product/b13784756?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11402745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11402745/
https://pubmed.ncbi.nlm.nih.gov/31580956/
https://pubmed.ncbi.nlm.nih.gov/31580956/
https://pubmed.ncbi.nlm.nih.gov/31580956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9214479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9214479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9214479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3509163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3509163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3509163/
https://pubmed.ncbi.nlm.nih.gov/38898540/
https://pubmed.ncbi.nlm.nih.gov/38898540/
https://pubmed.ncbi.nlm.nih.gov/34471052/
https://pubmed.ncbi.nlm.nih.gov/34471052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11936485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11936485/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [No Information Available on the Mechanism of Action of
Heteroclitin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13784756#heteroclitin-c-mechanism-of-action-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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